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Introduction

Ethyl allyl disulfide (CH3zCH2SSCH2CH=CH3) is an unsymmetrical organic disulfide
characterized by the presence of both a saturated ethyl group and an unsaturated allyl group
linked by a disulfide bridge.[1] Such compounds are of interest in the study of organosulfur
chemistry and may have applications in flavor science and as intermediates in organic
synthesis. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the
unambiguous structural confirmation of ethyl allyl disulfide, providing detailed information
about its molecular framework through the analysis of chemical shifts, spin-spin coupling, and
through-bond correlations.

This guide provides a comprehensive overview of the expected *H and 3C NMR spectral data
for ethyl allyl disulfide. As direct experimental data for this specific molecule is not readily
available in public databases, this document presents a high-fidelity prediction based on
established NMR principles and experimental data from structurally related symmetrical
disulfides: diethyl disulfide and diallyl disulfide. We will delve into the rationale behind the
spectral assignments and provide detailed, field-proven protocols for sample preparation and
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the acquisition of a full suite of NMR experiments, including *H, 13C, DEPT, COSY, HSQC, and
HMBC.

Predicted NMR Spectral Data

The following tables summarize the predicted *H and 13C NMR spectral data for ethyl allyl
disulfide in deuterated chloroform (CDCIs). The predictions are derived from an analysis of the
experimental data for diethyl disulfide[2][3][4] and diallyl disulfide.[5][6]

Predicted ‘H NMR Data (500 MHz, CDCIs)

Chemical Coupling
Label Shift (5, Multiplicity Constant (J, Integration Assighment
ppm) Hz)
) CH3s-CH2-S-
a 1.33 triplet Jab=7.4Hz 3H s
CHs3-CH2-S-
b 2.71 quartet Jba=7.4Hz 2H s
-S-S-CH2-
c 3.25 doublet Jed=7.2Hz 2H
CH=CH:=
Jde =17.0 Hz
(trans), Jdf = -S-S-CHa2-
d 5.85-5.75 ddt _ 1H
10.2 Hz (cis), CH=CH:
Jdc=7.2 Hz
Jed=17.0 Hz
-S-S-CH2-
(trans), Jef =
e 5.24 dq 1H CH=CH:
1.5Hz
) (trans)
(geminal)
Jfd = 10.2 Hz
(cis), Jfe = -S-S-CHa2-
f 5.19 dg 1H _
1.5Hz CH=CHz2 (cis)
(geminal)

Predicted **C NMR Data (125 MHz, CDCIs)
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Chemical Shift .
Label DEPT-135 DEPT-90 Assignment
(3, ppm)
1 14.5 CHs (positive) no signal CH3-CH2-S-S-
2 329 CHz2 (negative) no signal CH3s-CH2-S-S-
_ , -S-S-CHz2-
3 42.3 CHz2 (negative) no signal
CH=CH:2
4 1335 CH (positive) CH (positive) SS-ChHer
. ositive ositive
P P CH=CH:2
_ , -S-S-CHza-
5 118.3 CHz2 (negative) no signal
CH=CH:2

Rationale for Spectral Predictions

The predicted chemical shifts for the ethyl fragment (-CH2-CHs) are based on the experimental
data for diethyl disulfide, which shows a triplet at approximately 1.32 ppm for the methyl
protons and a quartet around 2.67 ppm for the methylene protons in CDCls.[2] Similarly, the 13C
signals for the ethyl group are predicted based on the reported values of approximately 14.5
ppm (CHs) and 32.9 ppm (CH?3) for diethyl disulfide.[2]

For the allyl fragment (-CH2-CH=CH?3), the predictions are derived from data for diallyl disulfide.
The methylene protons adjacent to the disulfide are expected around 3.25 ppm. The vinyl
protons of the allyl group exhibit a complex splitting pattern due to geminal, cis, and trans
couplings. The internal vinyl proton (-CH=) is expected to be a doublet of doublet of triplets
(ddt) between 5.75 and 5.85 ppm. The terminal vinyl protons (=CHz) will appear as two distinct
signals due to their different chemical environments, with the trans proton resonating at a
slightly higher chemical shift than the cis proton. The 13C chemical shifts for the allyl group are
predicted based on diallyl disulfide, with the methylene carbon at approximately 42.3 ppm, the
internal vinyl carbon at 133.5 ppm, and the terminal vinyl carbon at 118.3 ppm.[6]

Experimental Protocols
Sample Preparation
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The quality of the NMR sample is critical for obtaining high-resolution spectra. Given that ethyl

allyl disulfide is a volatile liquid, proper handling is necessary.

Materials:

Ethyl allyl disulfide

Deuterated chloroform (CDCIs), 99.8% D

Tetramethylsilane (TMS) as an internal standard (optional, as residual solvent peak can be
used for referencing)

High-precision 5 mm NMR tube

Pasteur pipette and glass wool

Vial for sample dissolution

Protocol:

In a clean, dry vial, weigh approximately 10-20 mg of ethyl allyl disulfide for *H NMR or 50-
80 mg for 3C NMR.

Add approximately 0.6 mL of CDCls to the vial. If using an internal standard, add a small
drop of TMS.

Gently swirl the vial to ensure the sample is completely dissolved.

Place a small plug of glass wool into a Pasteur pipette.

Filter the solution directly into the NMR tube to remove any particulate matter.

Cap the NMR tube securely and label it appropriately.

NMR Data Acquisition Workflow

The following workflow outlines the sequential acquisition of NMR experiments for a

comprehensive structural elucidation.
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Caption: Standard NMR workflow for structural elucidation.

1D NMR Spectroscopy Protocols

1H NMR:

 Insert the sample into the spectrometer.

e Lock onto the deuterium signal of CDCls.

» Shim the magnetic field to achieve optimal homogeneity.

e Acquire the *H spectrum with a sufficient number of scans (typically 8-16 for a sample of this
concentration).

e Process the data with Fourier transformation, phase correction, and baseline correction.

o Reference the spectrum to the TMS signal at 0.00 ppm or the residual CHCIs signal at 7.26
ppm.

 Integrate the signals and analyze the multiplicities and coupling constants.

13C{1H} NMR:

Using the same locked and shimmed sample, switch to the 13C nucleus.

Acquire a proton-decoupled *3C spectrum. A larger number of scans will be required due to
the lower natural abundance of 13C (typically 256 or more).

Process the data similarly to the *H spectrum.

Reference the spectrum to the CDCIs triplet centered at 77.16 ppm.
DEPT (Distortionless Enhancement by Polarization Transfer):
e Acquire DEPT-90 and DEPT-135 spectra.

o The DEPT-90 experiment will show signals only for CH carbons.
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e The DEPT-135 experiment will show CH and CHs signals as positive peaks and CH: signals
as negative peaks.

2D NMR Spectroscopy Protocols

1H-1H COSY (Correlation Spectroscopy):
e Acquire a COSY spectrum to identify proton-proton spin systems.
e Process the 2D data.

o Cross-peaks in the COSY spectrum will indicate which protons are coupled to each other
(typically through 2-3 bonds). This will confirm the connectivity within the ethyl and allyl
fragments.

1H-13C HSQC (Heteronuclear Single Quantum Coherence):
e Acquire an HSQC spectrum to correlate protons with their directly attached carbons.

o Each cross-peak in the HSQC spectrum corresponds to a C-H bond. This allows for the
unambiguous assignment of protonated carbons.

1H-13C HMBC (Heteronuclear Multiple Bond Correlation):

e Acquire an HMBC spectrum to observe correlations between protons and carbons over two
to three bonds.

e Cross-peaks in the HMBC spectrum will reveal long-range connectivities, which are crucial
for confirming the overall structure, including the linkage of the ethyl and allyl groups to the
disulfide bridge.

Data Interpretation and Structural Confirmation

The combined analysis of the 1D and 2D NMR data will provide a complete picture of the
molecular structure of ethyl allyl disulfide.
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Caption: Correlation map for NMR-based structural elucidation.

1H and 13C/DEPT: Identify the number and types of proton and carbon environments.
e COSY: Confirms the H-H couplings within the ethyl (a-b) and allyl (c-d, d-e, d-f) fragments.
o HSQC: Directly links each proton to its attached carbon (a-1, b-2, c-3, d-4, e-5, f-5).

o HMBC: Provides the final structural proof by showing long-range correlations. For example,
correlations from the methylene protons of the ethyl group (b) to the methyl carbon (1) and
from the methylene protons of the allyl group (c) to the vinyl carbons (4 and 5) will confirm
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the assignments within each fragment. Crucially, correlations from the methylene protons (b
and c) to carbons on the other side of the disulfide bridge are not expected, confirming the S-
S linkage.

Conclusion

This application note provides a detailed predictive guide to the *H and 3C NMR spectral data
of ethyl allyl disulfide, based on data from analogous symmetrical disulfides. The provided
protocols for sample preparation and a comprehensive suite of 1D and 2D NMR experiments
offer a robust framework for researchers to acquire and interpret the necessary data for the
structural verification of this and similar unsymmetrical disulfide compounds. The combination
of these experiments allows for a complete and unambiguous assignment of all proton and
carbon signals, leading to confident structural elucidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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